4-Hexyloxybenzylamine

• IUPAC Name: (4-hexoxyphenyl)methanamine
• InChI: InChI=1S/C13H21NO/c1-2-3-4-5-10-15-13-8-6-12(11-14)7-9-13/h6-9H,2-5,10-11,14H2,1H3
• InChI Key: ACNSGHYWIIECBM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)CN
• Molecular Formula: C13H21NO
• DSSTOX Substance ID: DTXSID70627566
• Molecular Weight: 207.31 g/mol
• CAS No.: 4950-91-8

Description

4-Hexyloxybenzylamine (CAS: 4950-91-8; alternative CAS: 376640-08-3, likely due to reporting discrepancies) is a benzylamine derivative with a hexyloxy substituent at the para position of the benzene ring. Its molecular formula is C₁₃H₂₁NO (molecular weight: 207.3 g/mol), distinguishing it from structurally similar aniline derivatives. This compound is primarily utilized as a synthetic intermediate in organic chemistry and materials science research, particularly in the synthesis of triazolone derivatives and liquid crystal precursors.

Comparison with Similar Compounds

Table 1: Key Properties of 4-Hexyloxybenzylamine and Analogues

Compound Name	CAS Number	Molecular Formula	Functional Groups	Primary Applications
4-Hexyloxybenzylamine	4950-91-8	C₁₃H₂₁NO	Benzylamine, hexyloxy	Synthetic intermediate
4-Hexyloxyaniline	Not specified	C₁₂H₁₉NO	Aniline, hexyloxy	Organic synthesis
4-Hydroxybenzoic Acid	99-96-7	C₇H₆O₃	Carboxylic acid, hydroxyl	Preservatives, polymers
4-(4-Methylphenoxy)benzylamine HCl	262862-66-8	C₁₄H₁₆ClNO	Benzylamine, methylphenoxy, HCl salt	Pharmaceutical research
4'-Hexyloxybenzylidene-4-cyanoaniline	35280-78-5	C₂₀H₂₂N₂O	Cyanoaniline, hexyloxybenzylidene	Liquid crystals

Key Differences:

Functional Groups :

• 4-Hexyloxybenzylamine contains a benzylamine core, whereas 4-Hexyloxyaniline is an aniline derivative. This distinction impacts reactivity; benzylamines are more nucleophilic due to the electron-donating methylene group.
• 4-Hydroxybenzoic acid lacks an amine group but includes a carboxylic acid, making it acidic and suitable for esterification.

Applications: 4-Hexyloxybenzylamine derivatives are critical in liquid crystal synthesis (e.g., 4'-Hexyloxybenzylidene-4-cyanoaniline), while 4-Hydroxybenzoic acid is used in food preservation and polymer production. The hydrochloride salt 4-(4-Methylphenoxy)benzylamine HCl is tailored for enhanced solubility in polar solvents, ideal for pharmaceutical formulations.

Notable Observations:

• Toxicological Gaps : Both 4-Hexyloxybenzylamine and its analogues lack comprehensive toxicological studies, necessitating caution in handling.
• Decomposition Risks: 4-Hexyloxybenzylamine releases carbon monoxide and nitrogen oxides under combustion, requiring dry-chemical fire extinguishers.